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Compound of Interest

Compound Name: Bromoxylenol blue

Cat. No.: B1330838 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of bromoxylenol blue, a vital pH indicator

used in various scientific and research applications. This document details its chemical and

physical properties, outlines its primary uses, and provides a detailed experimental protocol for

its application in acid-base titrations.

Core Properties of Bromoxylenol Blue
Bromoxylenol blue, with the systematic name 3′,3″-Dibromo-p-xylenolsulfonphthalein, is a

synthetic dye of the sulfonephthalein class. Its chemical structure and properties make it an

excellent indicator for pH measurements within a specific range.
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Property Value Citation

CAS Number 40070-59-5 [1][2]

Molecular Weight 568.27 g/mol [1]

Molecular Formula C₂₃H₂₀Br₂O₅S [1]

Appearance Powder or crystals [3]

Melting Point 218 °C (decomposes) [3]

pH Transition Range 6.0 (yellow) to 7.6 (blue) [3]

Solubility Soluble in ethanol (1 mg/mL) [3]

Maximum Absorption (λmax) 417 nm [3]

Primary Applications
The principal application of bromoxylenol blue is as a pH indicator in acid-base titrations.[3]

Its distinct color change from yellow in acidic solutions to blue in basic solutions provides a

clear endpoint determination. Additionally, it finds use in the photometric determination of

certain organic compounds and in the development of pH sensors.[3]

Experimental Protocol: Acid-Base Titration
This section details the methodology for utilizing bromoxylenol blue as an indicator in a

standard acid-base titration.

Objective: To determine the concentration of an acidic or basic solution.

Materials:

Bromoxylenol blue indicator solution (0.1% w/v in ethanol)

Analyte (acid or base of unknown concentration)

Titrant (standardized solution of a base or acid)

Buret, clamp, and stand
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Erlenmeyer flask

Pipette and bulb

Magnetic stirrer and stir bar (optional)

Deionized water

Procedure:

Preparation of the Indicator Solution: Prepare a 0.1% (w/v) solution of bromoxylenol blue
by dissolving 0.1 g of the powder in 100 mL of ethanol.

Analyte Preparation: Accurately pipette a known volume of the analyte into an Erlenmeyer

flask. Dilute with a small amount of deionized water if necessary.

Indicator Addition: Add 2-3 drops of the bromoxylenol blue indicator solution to the analyte

in the flask. The solution will turn yellow if the analyte is acidic or blue if it is basic.

Titration Setup: Rinse and fill the buret with the titrant, ensuring no air bubbles are present in

the tip. Record the initial volume.

Titration Process: Slowly add the titrant from the buret to the analyte while continuously

swirling the flask. As the endpoint is approached, the color of the solution will begin to

change. The endpoint is reached when the solution exhibits a persistent color change (e.g.,

green, or the first hint of blue in an acid titration) with the addition of a single drop of titrant.

Data Recording: Record the final volume of the titrant used.

Calculation: Calculate the concentration of the analyte using the formula: M₁V₁ = M₂V₂,

where M₁ and V₁ are the molarity and volume of the analyte, and M₂ and V₂ are the molarity

and volume of the titrant.

Visualizing Chemical Processes
The following diagrams illustrate the mechanism of bromoxylenol blue as a pH indicator and a

typical workflow for its use in titration.
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Acidic Conditions (pH < 6.0)
Basic Conditions (pH > 7.6)

Protonated Form
(Yellow) Deprotonated Form

(Blue)

+ OH⁻

+ H⁺

Start Titration

Prepare Analyte in Flask

Add Bromoxylenol Blue

Fill Buret with Titrant

Titrate until Color Change

Record Titrant Volume

Calculate Analyte Concentration

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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